(5Z)-2-Amino-1-methyl-5-[(4-methylsulfonylphenyl)methylidene]imidazol-4-one;methanesulfonic acid
(5Z)-2-Amino-1-methyl-5-[(4-methylsulfonylphenyl)methylidene]imidazol-4-one;methanesulfonic acid
Brand Name:
Vulcanchem
CAS No.:
1051931-39-5
VCID:
VC0005327
InChI:
InChI=1S/C12H13N3O3S.CH4O3S/c1-15-10(11(16)14-12(15)13)7-8-3-5-9(6-4-8)19(2,17)18;1-5(2,3)4/h3-7H,1-2H3,(H2,13,14,16);1H3,(H,2,3,4)/b10-7-;
SMILES:
CN1C(=CC2=CC=C(C=C2)S(=O)(=O)C)C(=O)N=C1N.CS(=O)(=O)O
Molecular Formula:
C12H13N3O3S • CH3SO3H
Molecular Weight:
375.4 g/mol
(5Z)-2-Amino-1-methyl-5-[(4-methylsulfonylphenyl)methylidene]imidazol-4-one;methanesulfonic acid
CAS No.: 1051931-39-5
Inhibitors
VCID: VC0005327
Molecular Formula: C12H13N3O3S • CH3SO3H
Molecular Weight: 375.4 g/mol
![(5Z)-2-Amino-1-methyl-5-[(4-methylsulfonylphenyl)methylidene]imidazol-4-one;methanesulfonic acid - 1051931-39-5](/images/no_structure.jpg)
| CAS No. | 1051931-39-5 |
|---|---|
| Product Name | (5Z)-2-Amino-1-methyl-5-[(4-methylsulfonylphenyl)methylidene]imidazol-4-one;methanesulfonic acid |
| Molecular Formula | C12H13N3O3S • CH3SO3H |
| Molecular Weight | 375.4 g/mol |
| IUPAC Name | (5Z)-2-amino-1-methyl-5-[(4-methylsulfonylphenyl)methylidene]imidazol-4-one;methanesulfonic acid |
| Standard InChI | InChI=1S/C12H13N3O3S.CH4O3S/c1-15-10(11(16)14-12(15)13)7-8-3-5-9(6-4-8)19(2,17)18;1-5(2,3)4/h3-7H,1-2H3,(H2,13,14,16);1H3,(H,2,3,4)/b10-7-; |
| Standard InChIKey | QEJPXTVPNIOEHZ-VEZAGKLZSA-N |
| Isomeric SMILES | CN1/C(=C\C2=CC=C(C=C2)S(=O)(=O)C)/C(=O)N=C1N.CS(=O)(=O)O |
| SMILES | CN1C(=CC2=CC=C(C=C2)S(=O)(=O)C)C(=O)N=C1N.CS(=O)(=O)O |
| Canonical SMILES | CN1C(=CC2=CC=C(C=C2)S(=O)(=O)C)C(=O)N=C1N.CS(=O)(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | (5Z)-2-amino-1,5-dihydro-1-methyl-5-[[4-(methylsulfonyl)phenyl]methylene]-4H-imidazol-4-one, monomethanesulfonate |
| PubChem Compound | 25264960 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume